Cas no 2228497-00-3 (2-hydroxy-3-(4-methylthiophen-2-yl)propanoic acid)

• Product Name: 2-hydroxy-3-(4-methylthiophen-2-yl)propanoic acid
• CAS No: 2228497-00-3
• MF: C₈H₁₀O₃S
• MW: 186.228201389313
• CID: 5965680
• PubChem ID: 153882910
• Update Time: 2025-11-01

2-hydroxy-3-(4-methylthiophen-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-hydroxy-3-(4-methylthiophen-2-yl)propanoic acid
• EN300-1797670
• 2228497-00-3

• Inchi： 1S/C8H10O3S/c1-5-2-6(12-4-5)3-7(9)8(10)11/h2,4,7,9H,3H2,1H3,(H,10,11)
• InChI Key： RMFTXVIFBWTVCO-UHFFFAOYSA-N
• SMILES： S1C=C(C)C=C1CC(C(=O)O)O

Computed Properties

• Exact Mass: 186.03506535g/mol
• Monoisotopic Mass: 186.03506535g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 85.8Ų

Additional information on 2-hydroxy-3-(4-methylthiophen-2-yl)propanoic acid

Introduction to 2-hydroxy-3-(4-methylthiophen-2-yl)propanoic acid (CAS No. 2228497-00-3)

2-hydroxy-3-(4-methylthiophen-2-yl)propanoic acid, identified by the chemical identifier CAS No. 2228497-00-3, is a compound of significant interest in the field of pharmaceutical and biochemical research. This molecule, featuring a hydroxy group and a thiophene ring, has garnered attention due to its structural properties and potential applications in drug development and synthetic chemistry.

The molecular structure of 2-hydroxy-3-(4-methylthiophen-2-yl)propanoic acid consists of a propanoic acid backbone substituted with a thiophene ring at the third carbon position and a hydroxyl group at the second carbon. The presence of the thiophene moiety introduces unique electronic and steric properties, making this compound a valuable candidate for various chemical modifications and biological evaluations.

In recent years, there has been growing interest in heterocyclic compounds, particularly those containing thiophene derivatives, due to their diverse biological activities. 2-hydroxy-3-(4-methylthiophen-2-yl)propanoic acid is no exception, as it has been explored in several studies for its potential pharmacological effects. Research has indicated that this compound may exhibit properties relevant to anti-inflammatory, antioxidant, and antimicrobial applications.

One of the most compelling aspects of 2-hydroxy-3-(4-methylthiophen-2-yl)propanoic acid is its versatility in synthetic chemistry. The hydroxyl and carboxylic acid functional groups provide multiple sites for further derivatization, allowing chemists to design analogs with tailored properties. This flexibility has made it a useful intermediate in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents.

Recent advancements in computational chemistry have also contributed to a deeper understanding of the behavior of 2-hydroxy-3-(4-methylthiophen-2-yl)propanoic acid. Molecular modeling studies have revealed insights into its interactions with biological targets, which are crucial for rational drug design. These simulations have helped researchers predict potential binding affinities and mechanisms of action, paving the way for more targeted experimental investigations.

The compound's structural features also make it an interesting candidate for material science applications. The thiophene ring can contribute to electronic properties, making it relevant for the development of organic semiconductors or conductive polymers. Additionally, its ability to form hydrogen bonds due to the presence of hydroxyl and carboxylic groups could be exploited in designing materials with specific binding capabilities.

In terms of biological activity, preliminary studies have suggested that 2-hydroxy-3-(4-methylthiophen-2-yl)propanoic acid may interact with various biological pathways. For instance, its structural similarity to known bioactive molecules has prompted investigations into its potential role as a modulator of enzyme activity or as an inhibitor of certain metabolic pathways. Further research is needed to fully elucidate its mechanisms of action and therapeutic potential.

The synthesis of 2-hydroxy-3-(4-methylthiophen-2-yl)propanoic acid presents both challenges and opportunities for synthetic chemists. While there are established methods for constructing thiophene derivatives, introducing the hydroxyl group at the correct position requires careful optimization to avoid unwanted side reactions. Advances in catalytic methods and green chemistry principles have provided new tools for achieving this synthesis more efficiently and sustainably.

As research continues to uncover new applications for 2-hydroxy-3-(4-methylthiophen-2-yl)propanoic acid, it is likely that this compound will play an increasingly important role in both academic and industrial settings. Its unique structural features offer a rich foundation for innovation, whether in pharmaceuticals, materials science, or other areas where molecular complexity is valued.

In conclusion, CAS No. 2228497-00-3, corresponding to 2-hydroxy-3-(4-methylthiophen-2-yl)propanoic acid, represents a promising compound with diverse potential applications. Its structural characteristics, combined with recent advancements in chemical synthesis and computational biology, make it a subject of considerable interest. As further research unfolds, the full scope of its utility is expected to become increasingly clear.